Cas no 666740-54-1 (methyl (3S)-3-(2-fluorophenyl)-3-hydroxypropanoate)

• Product Name: methyl (3S)-3-(2-fluorophenyl)-3-hydroxypropanoate
• CAS No: 666740-54-1
• MF: C₁₀H₁₁FO₃
• MW: 198.190946817398
• CID: 6589547
• PubChem ID: 60023938
• Update Time: 2025-06-15

methyl (3S)-3-(2-fluorophenyl)-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3S)-3-(2-fluorophenyl)-3-hydroxypropanoate
• Benzenepropanoic acid, 2-fluoro-β-hydroxy-, methyl ester, (βS)-
• CS-0347124
• Methyl (s)-3-(2-fluorophenyl)-3-hydroxypropanoate
• 666740-54-1
• EN300-1851943

• Inchi： 1S/C10H11FO3/c1-14-10(13)6-9(12)7-4-2-3-5-8(7)11/h2-5,9,12H,6H2,1H3/t9-/m0/s1
• InChI Key： IYTGMOVPCCCHTJ-VIFPVBQESA-N
• SMILES： C1([C@@H](O)CC(OC)=O)=CC=CC=C1F

Computed Properties

• Exact Mass: 198.06922237g/mol
• Monoisotopic Mass: 198.06922237g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.229±0.06 g/cm3(Predicted)
• Boiling Point: 304.7±27.0 °C(Predicted)
• pka: 12.60±0.20(Predicted)

Additional information on methyl (3S)-3-(2-fluorophenyl)-3-hydroxypropanoate

Introduction to Methyl (3S)-3-(2-fluorophenyl)-3-hydroxypropanoate (CAS No. 666740-54-1)

Methyl (3S)-3-(2-fluorophenyl)-3-hydroxypropanoate, a compound with the chemical formula C₁₀H₁₁FO₃, is a key intermediate in the synthesis of various pharmaceuticals and specialty chemicals. Its unique stereochemistry and functional groups make it a valuable building block in organic synthesis. This article provides a comprehensive overview of the compound, its properties, applications, and recent advancements in its utilization within the pharmaceutical industry.

The CAS number 666740-54-1 uniquely identifies this compound in scientific literature and databases, ensuring precise referencing and consistency across research papers, patents, and industrial applications. The molecular structure of Methyl (3S)-3-(2-fluorophenyl)-3-hydroxypropanoate features a chiral center at the C3 position, which is critical for its biological activity and synthetic utility. The presence of a fluorine atom at the para position of the phenyl ring enhances its metabolic stability and binding affinity to biological targets.

In recent years, there has been significant interest in the development of fluorinated compounds due to their improved pharmacokinetic properties. The 2-fluorophenyl moiety in Methyl (3S)-3-(2-fluorophenyl)-3-hydroxypropanoate contributes to its potential as an intermediate in the synthesis of drugs targeting neurological disorders, cancer, and infectious diseases. Researchers have leveraged its structural features to develop novel therapeutic agents with enhanced efficacy and reduced side effects.

The hydroxypropanoate group in the compound's structure plays a crucial role in its reactivity and solubility. This functional group allows for further derivatization, enabling the synthesis of more complex molecules with tailored properties. For instance, it can be converted into esters or amides, which are common pharmacophores in drug design. The stereochemistry at the C3 position influences the compound's interaction with biological receptors, making it a valuable candidate for enantioselective synthesis.

Recent studies have highlighted the compound's potential in the development of antimicrobial agents. The combination of a fluorine atom and a chiral center provides a scaffold that can mimic natural biomolecules, thereby disrupting pathogenic mechanisms. Researchers have reported promising results in vitro using derivatives of Methyl (3S)-3-(2-fluorophenyl)-3-hydroxypropanoate to inhibit bacterial growth and resistance mechanisms. These findings underscore the importance of fluorinated chiral compounds in addressing emerging infectious diseases.

The pharmaceutical industry has also explored the use of Methyl (3S)-3-(2-fluorophenyl)-3-hydroxypropanoate as a precursor in the synthesis of central nervous system (CNS) drugs. The fluorine atom's ability to cross the blood-brain barrier while maintaining metabolic stability makes it an attractive feature for CNS-targeting therapies. Preclinical studies have demonstrated that derivatives of this compound exhibit potential neuroprotective effects, making them candidates for treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

Synthetic methodologies for producing Methyl (3S)-3-(2-fluorophenyl)-3-hydroxypropanoate have been refined over recent years to improve yield and enantioselectivity. Advances in asymmetric catalysis have enabled more efficient routes to chiral intermediates, reducing costs and environmental impact. These developments are crucial for scaling up production while maintaining high purity standards required for pharmaceutical applications.

The compound's versatility extends beyond pharmaceuticals into other areas such as agrochemicals and material science. Its structural motifs are found in various pesticides and herbicides, where fluorine atoms enhance bioactivity and environmental persistence. Additionally, researchers are exploring its use in polymer chemistry, where it can serve as a monomer or crosslinking agent to create novel materials with specific properties.

In conclusion, Methyl (3S)-3-(2-fluorophenyl)-3-hydroxypropanoate is a multifaceted compound with significant potential across multiple industries. Its unique structural features—combining a chiral center with a fluorine atom—make it an invaluable intermediate for drug discovery and material science applications. As research continues to uncover new synthetic pathways and biological functions, this compound is poised to play an increasingly important role in advancing scientific innovation.